Cas no 99940-19-9 (2-Furanmethanol, a-methyl-a-2-propynyl-)

• Product Name: 2-Furanmethanol, a-methyl-a-2-propynyl-
• CAS No: 99940-19-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD30378958
• CID: 4663332
• Update Time: 2025-06-13

2-Furanmethanol, a-methyl-a-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• 2-(2-Furanyl)-4-pentyn-2-ol
• 2-Furanmethanol, α-methyl-α-2-propyn-1-yl-
• 2-Furanmethanol, a-methyl-a-2-propynyl-

• MDL： MFCD30378958
• Inchi： 1S/C9H10O2/c1-3-6-9(2,10)8-5-4-7-11-8/h1,4-5,7,10H,6H2,2H3
• InChI Key： WUWUYMBYOQIUCV-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(O)(C)CC#C

Additional information on 2-Furanmethanol, a-methyl-a-2-propynyl-

Recent Advances in the Study of 2-Furanmethanol, α-methyl-α-2-propynyl- (CAS: 99940-19-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Furanmethanol, α-methyl-α-2-propynyl- (CAS: 99940-19-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic furan derivative, characterized by its propargyl and methyl substitutions at the α-position, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have explored its role as a precursor for bioactive molecules, with particular focus on its applications in developing enzyme inhibitors and antimicrobial agents.

Structural analyses published in 2023-2024 reveal that the propargyl group in 99940-19-9 enables click chemistry modifications, making it particularly valuable for bioconjugation and targeted drug delivery systems. Quantum chemical calculations and molecular docking studies demonstrate that the compound's furan ring provides optimal π-π stacking interactions with various biological targets, while the methyl group enhances metabolic stability. These properties have led to its incorporation in several drug discovery programs targeting neurological disorders and infectious diseases.

In pharmacological research, derivatives of 2-Furanmethanol, α-methyl-α-2-propynyl- have shown promising activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values in the low micromolar range. Recent patent applications indicate its use in developing novel Alzheimer's disease therapeutics, where the compound's ability to cross the blood-brain barrier has been particularly valuable. Additionally, its antimicrobial properties against drug-resistant bacterial strains have been documented in several microbiological studies, suggesting potential applications in addressing antibiotic resistance.

Synthetic methodologies for 99940-19-9 have seen significant advancements in the past two years. Green chemistry approaches utilizing catalytic systems have improved yields to >85% while reducing hazardous byproducts. Continuous flow chemistry techniques have been successfully applied to its production, enabling scalable synthesis under mild conditions. These process improvements have facilitated the compound's availability for broader research applications and preclinical studies.

The safety profile of 2-Furanmethanol, α-methyl-α-2-propynyl- has been extensively evaluated in recent toxicological studies. While the compound shows good stability under physiological conditions, metabolic studies using human liver microsomes have identified the major Phase I metabolites, providing crucial data for drug development programs. Regulatory assessments indicate that proper handling procedures should be maintained due to moderate skin and eye irritation potential, though no significant genotoxicity has been observed in standard assays.

Looking forward, research directions for 99940-19-9 include its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their pipelines, with clinical trials expected to begin within the next 2-3 years for selected indications. The compound's versatility continues to make it a valuable scaffold in medicinal chemistry, with new applications emerging in areas such as chemical biology probes and diagnostic agents.